3-azaspiro[5.5]undecane-2-carboxylic acid hydrochloride

• CAS No.: 2648939-47-1
• Molecular Formula: C11H20ClNO2
• Molecular Weight: 233.7

Description

3-Azaspiro[5.5]undecane-2-carboxylic acid hydrochloride is a chemical compound with a unique spirocyclic structure. This compound is characterized by a spiro linkage between a piperidine ring and a cyclohexane ring, with a carboxylic acid group attached to the piperidine ring. The hydrochloride salt form enhances its solubility in water, making it more suitable for various applications in scientific research and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-azaspiro[5.5]undecane-2-carboxylic acid hydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the reaction of a piperidine derivative with a cyclohexanone derivative in the presence of a strong acid catalyst. The reaction conditions often require refluxing in an organic solvent such as toluene or dichloromethane .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and automated systems to control reaction parameters precisely. The final product is typically purified through recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

3-Azaspiro[5.5]undecane-2-carboxylic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the spirocyclic structure.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like alkyl halides or acyl chlorides are used in the presence of a base such as triethylamine (TEA) or pyridine.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives .

Scientific Research Applications

3-Azaspiro[5.5]undecane-2-carboxylic acid hydrochloride has diverse applications in scientific research:

Chemistry: It is used as a building block for synthesizing complex spirocyclic compounds with potential pharmaceutical applications.

Biology: The compound is studied for its potential as an inhibitor of specific enzymes or receptors, making it a candidate for drug development.

Medicine: Research is ongoing to explore its potential therapeutic effects, particularly in treating viral infections and other diseases.

Industry: The compound’s unique structure makes it valuable in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-azaspiro[5.5]undecane-2-carboxylic acid hydrochloride involves its interaction with specific molecular targets. For instance, it has been shown to inhibit the M2 protein of the influenza A virus, thereby preventing viral replication. The compound binds to the ion channel formed by the M2 protein, blocking proton transport and disrupting the viral life cycle . Other potential targets and pathways are being investigated to fully understand its biological effects .

Comparison with Similar Compounds

Similar Compounds

1-Oxa-9-azaspiro[5.5]undecane: This compound has a similar spirocyclic structure but includes an oxygen atom in the ring, which can alter its chemical properties and biological activity.

Spiro[5.5]undecane derivatives: These compounds share the spirocyclic core but differ in the functional groups attached, leading to variations in their reactivity and applications.

Uniqueness

3-Azaspiro[5.5]undecane-2-carboxylic acid hydrochloride is unique due to its specific combination of a piperidine ring and a cyclohexane ring with a carboxylic acid group. This structure provides a balance of rigidity and flexibility, making it a versatile scaffold for drug design and other applications .